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Compound of Interest

Compound Name: 2-Pentyl butyrate

CAS No.: 60415-61-4

Cat. No.: B1605965

Get Quote

Executive Summary
2-Pentyl butyrate (CAS: 60415-61-4), also known as sec-amyl butyrate or pentan-2-yl

butanoate, is a volatile ester commonly identified in the aromatic profiles of Musa species

(banana) and Fragaria (strawberry).[1] While primarily utilized as a flavoring agent, its structural

composition—a lipophilic ester linkage between butyric acid and 2-pentanol—positions it as a

candidate for "Dual-Hit" antimicrobial activity.

This application note outlines the rationale and standardized protocols for evaluating the

antimicrobial efficacy of 2-Pentyl butyrate. Unlike non-volatile antibiotics, this compound

requires specialized assay designs to account for its high vapor pressure (approx. 1.09 mmHg

at 25°C) and hydrophobicity (LogP ≈ 3.3). The protocols below detail Vapor Phase Inhibition

and Modified Broth Microdilution workflows designed to prevent evaporative loss and ensure

accurate MIC determination.

Mechanistic Rationale: The "Dual-Hit" Hypothesis
The antimicrobial potential of 2-Pentyl butyrate is hypothesized to stem from its hydrolysis

products and direct membrane interaction. Upon enzymatic or spontaneous hydrolysis in the
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microbial environment, the molecule cleaves into two bioactive moieties:

Butyric Acid (C4 Fatty Acid): A well-documented antimicrobial agent that dissociates within

the bacterial cytoplasm, lowering intracellular pH and disrupting metabolic homeostasis.

2-Pentanol (sec-Amyl Alcohol): A secondary alcohol that acts as a membrane solvent and

penetration enhancer. Recent studies suggest 2-pentanol can inactivate membrane proteins

and accelerate the accumulation of other biocides, acting as a potentiator rather than a

simple lytic agent.

Pathway Visualization
The following diagram illustrates the proposed mode of action and the experimental workflow to

validate it.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Proposed "Dual-Hit" mechanism of action for 2-Pentyl butyrate, involving membrane

permeation followed by hydrolysis into cytotoxic components.

Safety & Handling
Flammability: 2-Pentyl butyrate is a Flammable Liquid (Category 3) with a flash point of

~52°C (126°F). All open-air dispensing must occur in a laminar flow hood away from ignition

sources.
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PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Storage: Store at 2–8°C in tightly sealed glass containers to prevent evaporation and

hydrolysis.

Protocol A: Vapor Phase Inhibition Assay (Inverted
Plate Method)
Standard disk diffusion is unsuitable for 2-Pentyl butyrate due to rapid evaporation, which

prevents the formation of a stable concentration gradient in the agar.

Materials
Test Organisms:S. aureus (ATCC 6538), E. coli (ATCC 8739), C. albicans (ATCC 10231).

Media: Mueller-Hinton Agar (MHA) for bacteria; Sabouraud Dextrose Agar (SDA) for fungi.

Equipment: Sterile filter paper disks (6 mm), Parafilm®, Calipers.

Control: Thymol (Positive Volatile Control), Sterile Water (Negative).

Step-by-Step Methodology
Inoculum Preparation: Prepare a 0.5 McFarland suspension (1.5 × 10^8 CFU/mL) of the test

organism in sterile saline.

Lawn Culture: Swab the inoculum evenly across the surface of the MHA/SDA plate. Allow to

dry for 5 minutes.

Lid Preparation: Place a sterile 6 mm filter paper disk in the center of the Petri dish lid (inside

surface).

Loading: Pipette 10 µL, 20 µL, or 40 µL of undiluted 2-Pentyl butyrate onto the disk in the

lid. Do not let the liquid drip.

Inversion & Sealing: Immediately invert the agar base onto the lid. Seal the perimeter of the

plate tightly with two layers of Parafilm® to create a closed chamber.
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Incubation: Incubate inverted at 37°C for 24 hours (bacteria) or 48 hours (fungi).

Analysis: Measure the Diameter of Inhibition Zone (DIZ) in millimeters. The volatile vapors

will diffuse from the lid to the agar, creating a "ghost zone" of inhibition.

Protocol B: Modified Broth Microdilution (Sealed
Well)
To determine the Minimum Inhibitory Concentration (MIC) in liquid media, evaporation must be

restricted, and solubility issues addressed.

Materials
Solvent: 0.1% Tween 80 (surfactant) in Mueller-Hinton Broth (MHB).

Plate: 96-well polystyrene microtiter plate (U-bottom).

Seal: Adhesive plate sealers (gas-impermeable) or mineral oil overlay.

Indicator: Resazurin dye (0.01%) for viability visualization.

Step-by-Step Methodology
Emulsion Preparation: Prepare a stock solution of 2-Pentyl butyrate in MHB + 0.5% Tween

80. Vortex vigorously for 1 minute to create a stable emulsion.

Note: DMSO is not recommended as it may interact with the ester or alter membrane

permeability excessively in this context.

Serial Dilution: Add 100 µL of MHB (with 0.1% Tween 80) to columns 2–12. Add 200 µL of

the stock emulsion to column 1. Perform 2-fold serial dilutions from column 1 to 10. Discard

100 µL from column 10.

Column 11: Growth Control (Media + Inoculum).

Column 12: Sterility Control (Media only).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1605965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inoculation: Add 100 µL of bacterial suspension (diluted to 1 × 10^6 CFU/mL) to wells 1–11.

Final volume = 200 µL. Final inoculum = 5 × 10^5 CFU/mL.[2]

Sealing (Critical): Immediately apply an adhesive plate sealer to prevent cross-contamination

via vapor. Alternatively, overlay each well with 50 µL of sterile mineral oil.

Incubation: Incubate at 37°C for 18–24 hours.

Readout:

Remove seal. Add 30 µL of Resazurin solution to each well.

Incubate for 2–4 hours.

Blue = No Growth (Inhibition). Pink/Colorless = Growth (Metabolic Activity).

MIC is the lowest concentration well that remains blue.

Data Presentation & Analysis
Quantitative Summary Table
Researchers should tabulate results as follows to facilitate comparison with known standards

(e.g., Thymol).

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Interpretation
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Vapor Phase: A DIZ > 10 mm indicates significant volatile antimicrobial activity.

MIC: Due to the lipophilicity, MIC values > 1 mg/mL are common for esters. Activity < 0.5

mg/mL is considered potent for this class of molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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